![molecular formula C12H15ClN2OS B6345473 5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol CAS No. 1264050-81-8](/img/structure/B6345473.png)
5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol
Overview
Description
5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol is a useful research compound. Its molecular formula is C12H15ClN2OS and its molecular weight is 270.78 g/mol. The purity is usually 95%.
The exact mass of the compound 5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol is 270.0593620 g/mol and the complexity rating of the compound is 432. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0(2,7)]trideca-2(7),3,5-trien-3-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Microbial Studies
Thieno[2,3-d]pyrimidin derivatives, which include the compound , have been synthesized and studied for their anti-microbial properties . These compounds have shown promising results against various bacterial and fungal strains, including Staphylococcus aureus, Bacillus subtilis, Pseudomonas aeruginosa, Escherichia coli, Aspergillus Niger, and Candida albicans .
Anti-Tubercular Agents
Thienopyrimidinones, a class of compounds that includes the compound , have been synthesized and evaluated for their anti-tubercular activity . Some of these compounds have shown very good antimycobacterial activity, indicating their potential to be developed as antitubercular agents .
Anti-Cancer Research
Some thieno[2,3-d]pyrimidin derivatives have been evaluated for their in vitro cytotoxicity against cancer cell lines . The results demonstrated non-cytotoxicity with significant selectivity indices .
Lithium-Ion Batteries
Triazine–thiophene–thiophene conjugated porous polymers, which include the compound , have been synthesized and used as anode materials in lithium-ion batteries . These polymers have shown improved capacities, benefiting from the enlarged conjugation length and planarity of the linkage units .
Pharmaceutical Testing
The compound “5-(Chloromethyl)-11-methyl-8-thia-4,6-diazatricyclo[7.4.0.0,]trideca-2(7),3,5-trien-3-ol” is also used as a reference standard in pharmaceutical testing .
Synthesis of Other Compounds
This compound is used in the synthesis of other complex organic compounds . Its unique structure makes it a valuable building block in organic synthesis.
Mechanism of Action
Target of Action
The primary targets of this compound are currently unknown. The compound is a derivative of thieno[2,3-d]pyrimidine , a class of compounds known for their diverse biological activities, including antimicrobial and anticancer effects . .
Mode of Action
Thieno[2,3-d]pyrimidine derivatives have been reported to exhibit antimicrobial activity and anticancer activity
Biochemical Pathways
Thieno[2,3-d]pyrimidine derivatives have been found to have antimicrobial and anticancer activities , suggesting that they may affect pathways related to cell growth and proliferation.
Result of Action
As a derivative of thieno[2,3-d]pyrimidine, it may share some of the biological activities associated with this class of compounds, such as antimicrobial and anticancer effects . .
properties
IUPAC Name |
2-(chloromethyl)-7-methyl-4b,5,6,7,8,8a-hexahydro-3H-[1]benzothiolo[2,3-d]pyrimidin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClN2OS/c1-6-2-3-7-8(4-6)17-12-10(7)11(16)14-9(5-13)15-12/h6-8H,2-5H2,1H3,(H,14,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WVSFLXFOASPUSP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2C(C1)SC3=C2C(=O)NC(=N3)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.78 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Chloromethyl)-7-methyl-4b,5,6,7,8,8a-hexahydrobenzo[4,5]thieno[2,3-d]pyrimidin-4(1H)-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
